2-({5-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone

• Molecular Formula: C24H17F3N6OS
• Molecular Weight: 494.5 g/mol
• IUPAC Name: 2-[[5-(benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C24H17F3N6OS/c25-24(26,27)17-9-6-10-18(13-17)33-22(14-32-20-12-5-4-11-19(20)28-31-32)29-30-23(33)35-15-21(34)16-7-2-1-3-8-16/h1-13H,14-15H2
• InChI Key: ULRREIWAFFZAPM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)CSC2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)CN4C5=CC=CC=C5N=N4

Description

2-({5-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-({5-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone involves the formation of a complex with metal ions, which results in a change in the fluorescence properties of the compound. The binding of copper ions to the compound leads to a significant increase in fluorescence intensity, which can be used to detect the presence of copper ions in biological systems.
Biochemical and Physiological Effects:
2-({5-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone has not been extensively studied for its biochemical and physiological effects. However, the compound has been shown to be non-toxic to cells, making it a promising tool for studying metal ion trafficking in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-({5-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone is its selectivity for copper ions, which makes it a valuable tool for studying copper trafficking in cells. However, the compound has limitations in terms of its solubility in aqueous solutions, which can affect its use in biological systems.

Future Directions

There are several future directions for research on 2-({5-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone. One area of interest is the development of derivatives of the compound with improved solubility in aqueous solutions. Another direction is the use of the compound as a tool for studying other metal ions in biological systems. Additionally, the compound could be studied for its potential applications in other fields, such as materials science and catalysis.
Conclusion:
In conclusion, 2-({5-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone is a chemical compound with potential applications in various fields of scientific research. Its selectivity for copper ions makes it a valuable tool for studying copper trafficking in cells, and future research could lead to the development of derivatives with improved solubility and applications in other fields.

Synthesis Methods

The synthesis of 2-({5-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone involves the reaction of 1-(phenylthio)-2-(1H-1,2,3-benzotriazol-1-yl)-1-(trifluoromethyl)ethanone with 5-amino-1-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-3-thiol in the presence of a base. The reaction yields a white solid that can be purified through recrystallization.

Scientific Research Applications

2-({5-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for detecting metal ions in biological systems. The compound has been shown to selectively bind to copper ions, making it a promising tool for studying copper trafficking in cells.